N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C19H19NO4/c1-12(8-13-2-4-16-14(9-13)6-7-22-16)20-19(21)15-3-5-17-18(10-15)24-11-23-17/h2-5,9-10,12H,6-8,11H2,1H3,(H,20,21)
• InChI Key: JFRCANLTJYZISF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=C(C=C1)OCC2)NC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• CAS No.: 2034483-55-9

Description

“N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)benzo[d][1,3]dioxole-5-carboxamide” is also known as 5-DBFPV, a stimulant of the cathinone class that has been sold online as a designer drug. It is an analogue of MDPV where the methylenedioxyphenyl group has been replaced by dihydro benzofuran.

Molecular Structure Analysis

The molecular formula of this compound is C19H19NO4 and it has a molecular weight of 325.364. The exact structure and conformation of the molecule would require further analysis using techniques such as X-ray crystallography.

Scientific Research Applications

Antibacterial Agents

Research on analogs of benzofuran derivatives has identified compounds with promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These studies involve the design, synthesis, and evaluation of novel Schiff bases derived from benzothiazole nuclei, demonstrating significant antibacterial efficacy at non-cytotoxic concentrations (Palkar et al., 2017).

Antitumor Activity

The search for novel antitumor agents led to the creation of 1H-benzofuro[3,2-c]pyrazole derivatives, which showed selective inhibitory activity against leukemia and lung tumor cells, highlighting the potential of benzofuran derivatives as antitumor agents (Cui et al., 2019).

Synthesis and Chemical Transformations

Several studies have focused on the synthesis of benzofuran derivatives through innovative chemical processes. For example, the transformation of arylcarboxamides into benzofuran derivatives showcases a method for creating complex molecules with potential biological activities (Prek et al., 2017). Additionally, the direct synthesis of esters and amides from unprotected hydroxyaromatic and -aliphatic carboxylic acids presents a novel approach to molecule construction, potentially opening new avenues for the development of pharmacologically active compounds (Katritzky et al., 2006).

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the search results. As a stimulant and designer drug, it is likely to have potential for abuse and adverse health effects.